2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 2-[[cyclopropyl(phenyl)methyl]amino]propan-1-ol
• InChI: InChI=1S/C13H19NO/c1-10(9-15)14-13(12-7-8-12)11-5-3-2-4-6-11/h2-6,10,12-15H,7-9H2,1H3
• InChI Key: NFKIOXYZFBLTTP-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(C1CC1)C2=CC=CC=C2

Description

2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol is a chiral amino alcohol derivative featuring a cyclopropyl(phenyl)methyl group attached to a propanol backbone. This compound is of interest in medicinal chemistry due to its structural similarity to intermediates used in the synthesis of leukotriene receptor antagonists (LTRAs), such as Montelukast Sodium, which is employed in asthma and allergy treatment .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol typically involves the reaction of cyclopropyl(phenyl)methanamine with an appropriate epoxide or halohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amine attacks the epoxide or halohydrin, leading to the formation of the desired amino alcohol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in substitution reactions, forming various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropyl(phenyl)methyl ketone, while reduction could produce cyclopropyl(phenyl)methylamine.

Scientific Research Applications

2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Analogues in Leukotriene Receptor Antagonists

The synthesis of Montelukast Sodium involves intermediates with cyclopropyl and hydroxypropanol moieties. For example, in Stage I of Montelukast’s synthesis, a cyclopropyl-containing intermediate is formed via reaction with methane sulfonyl chloride and DIPEA in methylene chloride (MDC) .

Compound	Key Functional Groups	Role in Pharmacology/Synthesis
2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol	Amino propanol, cyclopropyl-phenylmethyl	Potential intermediate or ligand scaffold
Montelukast Sodium Intermediate (Stage I)	Quinoline, cyclopropyl, hydroxypropan-2-yl	Precursor to CysLT1 receptor antagonist
Zafirlukast	Indole, methoxyquinoline	Competitive LTRA with distinct binding

Key Observations :

• Cyclopropyl Group: In both Montelukast intermediates and 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol, the cyclopropyl group enhances metabolic stability by resisting oxidative degradation compared to linear alkyl chains .
• Amino Alcohol vs.

Physicochemical and Pharmacokinetic Properties

Property	2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol	Montelukast Sodium Intermediate	Zafirlukast
LogP (Predicted)	~3.2 (high lipophilicity)	~2.8	~4.1
Water Solubility	Low (due to phenyl group)	Moderate (polar diol group)	Very low
Metabolic Stability	High (cyclopropane resistance)	Moderate	Low

Analysis :

• The absence of a quinoline ring (as in Montelukast) may limit its affinity for the CysLT1 receptor, suggesting divergent therapeutic applications .

Biological Activity

2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol is a novel organic compound with significant potential in medicinal chemistry, particularly for neurological disorders. Its unique structure, comprising a cyclopropyl group linked to a phenyl ring through a methyl group to an amino alcohol, allows it to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. This article explores its biological activity, synthesis, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol is C13H17N. The presence of the cyclopropyl group contributes to its distinct chemical properties, enhancing reactivity and interaction with biological targets.

Biological Activity

Research indicates that 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol exhibits significant biological activity through its interaction with specific molecular targets. This interaction can modulate various metabolic pathways, making it a candidate for pharmacological studies aimed at treating neurological conditions.

The exact mechanism of action for this compound is still under investigation. However, preliminary studies suggest that it may influence enzyme activity by binding to active sites or altering conformational states of target proteins. Further research is required to elucidate these mechanisms.

Case Studies and Research Findings

Several studies have highlighted the biological effects of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol:

• Enzyme Interaction : It has been shown to interact with enzymes involved in neurotransmitter metabolism, potentially affecting levels of key neurotransmitters such as serotonin and dopamine.
• Receptor Modulation : The compound may act as a modulator for certain G-protein coupled receptors (GPCRs), which play crucial roles in cellular signaling pathways.

Comparative Analysis

The following table summarizes the biological activities of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol compared to structurally similar compounds:

Compound Name	Biological Activity	Unique Features
2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol	Modulates neurotransmitter levels	Cyclopropyl group enhances reactivity
3-(Methylamino)-1-propanol	Limited interaction with neurotransmitters	Simpler structure
N-(3-Hydroxypropyl)-N-methylamine	Weak receptor modulation	Hydroxy group instead of cyclopropyl
3-Cyclopropyl-2-(methylamino)propan-1-ol	Moderate enzyme interaction	Similar cyclopropyl structure

Synthesis

The synthesis of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol typically involves several steps, including the formation of the cyclopropyl group and subsequent amination reactions. Common reagents include potassium permanganate for oxidation and lithium aluminum hydride for reduction. Industrial synthesis may utilize automated systems to optimize yield and purity.

Future Directions

Given its promising biological activity, further investigations are warranted to explore the pharmacokinetics and pharmacodynamics of 2-{[Cyclopropyl(phenyl)methyl]amino}propan-1-ol. Future research should focus on:

• In Vivo Studies : To assess therapeutic efficacy and safety profiles.
• Mechanistic Studies : To better understand its interactions at the molecular level.
• Clinical Trials : To evaluate its potential as a treatment option for neurological disorders.